Cas no 58200-08-1 (Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI))
58200-08-1 structure
Product Name:Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI)
CAS No:58200-08-1
MF:C8H11N5O2
MW:209.205240488052
CID:384913
PubChem ID:297270
Update Time:2025-04-19
Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI)
- [3-amino-5-(carbamoylamino)phenyl]urea
- AC1L6RDS
- NSC168340
- NSC-168340
- SCHEMBL11445693
- 58200-08-1
- DTXSID90304923
-
- Inchi: 1S/C8H11N5O2/c9-4-1-5(12-7(10)14)3-6(2-4)13-8(11)15/h1-3H,9H2,(H3,10,12,14)(H3,11,13,15)
- InChI Key: WETQSKGJLRODCN-UHFFFAOYSA-N
- SMILES: O=C(N)NC1C=C(C=C(C=1)NC(N)=O)N
Computed Properties
- Exact Mass: 209.09143
- Monoisotopic Mass: 209.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 136Ų
Experimental Properties
- Density: 1.582
- Boiling Point: 422.1°Cat760mmHg
- Flash Point: 209.1°C
- Refractive Index: 1.806
- PSA: 136.26
- LogP: 2.37780
Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
58200-08-1 (Urea,N,N''-(5-amino-1,3-phenylene)bis- (9CI)) Related Products
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- 4550-72-5(NSC 15364)
- 25711-72-2((3-aminophenyl)urea)
- 102-07-8(1,3-Diphenylurea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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